N-(2-chlorobenzyl)-4-((2,4-dioxo-1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide

Specification

• CAS No.: 931360-99-5
• Molecular Formula: C32H24ClN5O4
• Molecular Weight: 578.03
• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-[[2,4-dioxo-1-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]quinazolin-3-yl]methyl]benzamide
• Standard InChI: InChI=1S/C32H24ClN5O4/c33-26-9-3-1-7-23(26)18-34-30(40)22-14-12-21(13-15-22)19-38-31(41)25-8-2-4-10-27(25)37(32(38)42)20-24-17-29(39)36-16-6-5-11-28(36)35-24/h1-17H,18-20H2,(H,34,40)
• Standard InChI Key: GKAHJILTNNSALH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4N(C3=O)CC5=CC(=O)N6C=CC=CC6=N5)Cl

Introduction

N-(2-chlorobenzyl)-4-((2,4-dioxo-1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide is a complex organic compound belonging to the class of quinazolinone derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications. The intricate structure of this compound features multiple functional groups, suggesting a wide range of chemical reactivity and biological interactions.

Synthesis and Chemical Modifications

The synthesis of N-(2-chlorobenzyl)-4-((2,4-dioxo-1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide typically involves multi-step organic reactions. These reactions are essential for modifying the compound to enhance its pharmacological profile or to synthesize related compounds for comparative studies in biological assays.

Biological Activities and Potential Applications

Quinazolinone derivatives, including this compound, are often investigated for their pharmacological properties, such as anti-inflammatory and anticancer activities. The mechanism of action would depend on its specific biological targets, generally involving interactions with enzymes and receptors in cellular pathways.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
N-(2-chlorobenzyl)-5-(2,4-dioxo-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1,2-dihydroquinazolin-3(4H)-yl)pentanamide	Not specified	Contains a piperazine moiety
4-{(2,4-Dioxo-[phenylcarbamoyl]methyl}-N-propylcyclohexanecarboxamide	Not specified	Features a thienopyrimidine core
N-(2-chlorobenzyl)-3-(2,4-dioxo-1-{(4-Oxo-pyrido[1, 2-a]pyrimidin)}methyl)-propanamide	Not specified	Incorporates pyrido[1, 2-a]pyrimidine structure
N-(2-chlorobenzyl)-6-(2,4-dioxo-1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)hexanamide	C28H26ClN5O4S	Features a thienopyrimidine core with a pyrido[1,2-a]pyrimidine moiety

These compounds highlight the unique structural features of N-(2-chlorobenzyl)-4-((2,4-dioxo-1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide while showcasing variations that may influence their respective biological activities and applications.

Research Findings and Future Directions

Given the potential therapeutic applications of quinazolinone derivatives, further research is needed to fully explore the biological activities and pharmacological properties of N-(2-chlorobenzyl)-4-((2,4-dioxo-1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide. This includes in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.